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Compound of Interest

Compound Name: Ferric chloride hexahydrate

Cat. No.: B105607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

ferric chloride hexahydrate, alongside a detailed experimental protocol for its application in

inducing thrombosis in murine models, a widely utilized methodology in cardiovascular

research.

Core Physicochemical Data
Ferric chloride hexahydrate is a widely used inorganic compound in various research and

industrial applications. Its key quantitative properties are summarized below for easy reference.

Property Value CAS Number

Molecular Weight 270.30 g/mol 10025-77-1[1][2][3]

Molecular Formula FeCl₃•6H₂O[2][3]

Experimental Protocol: Ferric Chloride-Induced
Carotid Artery Thrombosis in a Murine Model
This protocol details a common experimental procedure for inducing arterial thrombosis in mice

using ferric chloride, a model that is instrumental in studying the mechanisms of thrombosis

and evaluating the efficacy of antithrombotic agents.
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Objective: To induce a consistent and reproducible thrombus in the carotid artery of a mouse

through the topical application of ferric chloride.

Materials:

Ferric chloride hexahydrate (FeCl₃•6H₂O)

Sterile phosphate-buffered saline (PBS) or deionized water

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Surgical instruments (scissors, forceps)

Doppler flow probe

Filter paper (small, circular pieces)

Suture material

Procedure:

Preparation of Ferric Chloride Solution: Prepare a fresh solution of ferric chloride in sterile

PBS or deionized water. Concentrations typically range from 5% to 10% (w/v), depending on

the desired speed of thrombus formation.

Animal Preparation: Anesthetize the mouse using an approved protocol. Once the animal is

fully anesthetized, place it in a supine position on a surgical board.

Surgical Exposure of the Carotid Artery: Make a midline cervical incision to expose the left

common carotid artery. Carefully dissect the artery from the surrounding tissues, taking care

to avoid damage to the vagus nerve.

Baseline Blood Flow Measurement: Place a Doppler flow probe around the exposed carotid

artery to measure and record the baseline blood flow.

Induction of Thrombosis:

Soak a small piece of filter paper in the prepared ferric chloride solution.
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Apply the saturated filter paper to the adventitial surface of the carotid artery for a defined

period, typically 1 to 3 minutes.

After the exposure time, carefully remove the filter paper and rinse the area with sterile

saline to remove excess ferric chloride.

Monitoring of Thrombus Formation: Continuously monitor the blood flow in the carotid artery

using the Doppler flow probe. The formation of a thrombus will be indicated by a decrease in

blood flow, culminating in complete occlusion.

Data Analysis: The primary endpoint is typically the time to occlusion, defined as the time

from the application of ferric chloride to the cessation of blood flow.

Visualizing the Pathophysiological Cascade
The following diagram illustrates the proposed signaling pathway initiated by the topical

application of ferric chloride, leading to oxidative stress, vascular injury, and subsequent

thrombus formation. This model is a valuable tool for understanding the complex interplay of

cellular and molecular events in this experimental paradigm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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